3-(2-chlorobenzyl)-6-(2-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-6-[(2-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H16ClN5O/c1-13-6-2-3-7-14(13)10-24-12-21-18-17(19(24)26)22-23-25(18)11-15-8-4-5-9-16(15)20/h2-9,12H,10-11H2,1H3
• InChI Key: GDTRLUKLNWWNFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)N=NN3CC4=CC=CC=C4Cl
• Molecular Formula: C19H16ClN5O
• Molecular Weight: 365.8 g/mol

Description

3-(2-chlorobenzyl)-6-(2-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C19H16ClN5O and its molecular weight is 365.82. The purity is usually 95%.
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Scientific Research Applications

Affinity Towards Adenosine Receptors

A study explored several 1,2,3-triazolo[4,5-d]pyrimidine derivatives, including ones with structural similarities to the compound of interest. These compounds, especially those bearing cycloalkylamino or aralkylamino substituents at certain positions, showed high affinity and selectivity for the A1 adenosine receptor subtype, suggesting potential applications in targeting these receptors. Notably, the best lipophilic substituent identified for A1 affinity was the 2-chlorobenzyl group, indicating the importance of this moiety for receptor binding (Betti et al., 1998).

Synthesis and Structural Analysis

Another research focused on the nucleophilic replacement reactions involving 7-chloro-3-(2-chlorobenzyl)-1,2,3-triazolo[4,5-d]pyrimidines to synthesize various hydrazidoderivatives. These derivatives underwent further reactions to form new tricyclic compounds, showcasing the compound's versatility in chemical synthesis and potential in creating various biologically active derivatives (Biagi et al., 2002).

Antimicrobial Activities

A novel derivative incorporating the 1,2,4-triazolo[1,5-a]pyrimidine ring demonstrated antibacterial activity against Gram-positive and Gram-negative bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This finding suggests that derivatives of the compound may have potential applications in antimicrobial therapies (Lahmidi et al., 2019).